Cas no 89820-47-3 (Benzenemethanol, 3-(hexyloxy)-)

• Product name: Benzenemethanol, 3-(hexyloxy)-
• CAS No: 89820-47-3
• MF: C₁₃H₂₀O₂
• MW: 208.2967
• MDL: MFCD11198291
• CID: 588068
• PubChem ID: 29006683

Benzenemethanol, 3-(hexyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3-(hexyloxy)-
• (3-hexoxyphenyl)methanol
• 3-n-Hexyloxybenzyl alcohol
• SCHEMBL6272095
• DTXSID50651889
• [3-(HEXYLOXY)PHENYL]METHANOL
• (3-(Hexyloxy)phenyl)methanol
• 89820-47-3
• 3-(HEXYLOXY)-BENZENEMETHANOL

• MDL： MFCD11198291
• Inchi： InChI=1S/C13H20O2/c1-2-3-4-5-9-15-13-8-6-7-12(10-13)11-14/h6-8,10,14H,2-5,9,11H2,1H3
• InChI Key： FWRGRUULJWHHCH-UHFFFAOYSA-N
• SMILES： CCCCCCOC1=CC=CC(=C1)CO

Computed Properties

• Exact Mass: 208.146329876g/mol
• Monoisotopic Mass: 208.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų
• XLogP3: 3.3